Cas no 1076197-05-1 (4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 1076197-05-1
• MF: C₁₇H₂₂BrNO₄
• MW: 384.264884471893
• MDL: MFCD11226814
• CID: 858459
• PubChem ID: 45356721
• Update Time: 2025-06-09

4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• 1-BOC-4-(4-BROMOPHENYL)-4-PIPERIDINECARBOXYLIC ACID
• 4-(4-Bromophenyl)-1-tert-butoxycarbonyl-piperidine-4-carboxylic acid
• Boc-4-(4-BROMOPHENYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 4-(4-bromophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• 4-(4-Bromo-phenyl)-piperidine-1,4-dicarboxylic acid mono-tert-butyl ester
• AKOS015949360
• SCHEMBL12988312
• 1076197-05-1
• BTB19705
• FS-6289
• W-204644
• SB11896
• EN300-719476
• DTXSID30669922
• J-513460
• DA-19453
• 4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid
• MFCD11226814

• MDL： MFCD11226814
• Inchi： 1S/C17H22BrNO4/c1-16(2,3)23-15(22)19-10-8-17(9-11-19,14(20)21)12-4-6-13(18)7-5-12/h4-7H,8-11H2,1-3H3,(H,20,21)
• InChI Key： NBRDDWSLECLUEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 383.07300
• Monoisotopic Mass: 383.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 66.84000
• LogP: 3.74030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid

Comprehensive Overview of 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 1076197-05-1)

4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 1076197-05-1) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and biological relevance. The presence of both a bromophenyl group and a tert-butoxycarbonyl (Boc) protecting group makes it a valuable intermediate for designing novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

In recent years, the demand for 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid has surged, driven by its applications in medicinal chemistry and peptide synthesis. Researchers frequently search for keywords like "Boc-protected piperidine derivatives", "bromophenyl carboxylic acid synthesis", and "CAS 1076197-05-1 applications", reflecting its growing importance in academic and industrial settings. Its unique structure allows for selective modifications, enabling the creation of targeted molecules with enhanced pharmacokinetic properties.

The synthesis of 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid typically involves multi-step organic reactions, including Boc protection, aryl bromination, and carboxylic acid functionalization. These processes are optimized for high yield and purity, ensuring compatibility with downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, a critical step for researchers focusing on quality control and regulatory compliance.

One of the trending topics in the field is the role of piperidine-based compounds in addressing neurodegenerative diseases. As a Boc-protected intermediate, this compound is often explored for its potential in modulating dopamine receptors or GABAergic pathways, aligning with current interests in Alzheimer's disease and Parkinson's disease research. Its bromophenyl moiety also offers opportunities for cross-coupling reactions, a popular subject in green chemistry and catalysis studies.

From a commercial perspective, CAS 1076197-05-1 is supplied by leading chemical manufacturers with certifications like GMP and ISO, catering to global demand. Suppliers often highlight its stability under standard storage conditions (e.g., -20°C in inert atmospheres) and compatibility with automated synthesis platforms, a feature increasingly sought after in high-throughput screening workflows. This adaptability makes it a staple in contract research organizations (CROs) and pharmaceutical R&D labs.

In summary, 4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its relevance to drug discovery, coupled with its adaptability to emerging synthetic methodologies, ensures its continued prominence in scientific literature and industrial applications. Future research may further unlock its potential in personalized medicine and bioconjugation, solidifying its status as a cornerstone of organic synthesis.